Piperidin-1-yl-(2,3,5-triiodophenyl)methanone

• IUPAC Name: piperidin-1-yl-(2,3,5-triiodophenyl)methanone
• InChI: InChI=1S/C12H12I3NO/c13-8-6-9(11(15)10(14)7-8)12(17)16-4-2-1-3-5-16/h6-7H,1-5H2
• InChI Key: IJPONKSSGSRRLM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=C(C(=CC(=C2)I)I)I
• Molecular Formula: C12H12I3NO
• Molecular Weight: 566.94 g/mol

Description

Piperidin-1-yl-(2,3,5-triiodophenyl)methanone, also known as PIT, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. PIT is a derivative of triiodothyronine (T3), a thyroid hormone that plays a crucial role in regulating metabolism and energy production in the body. In

Mechanism of Action

Piperidin-1-yl-(2,3,5-triiodophenyl)methanone works by blocking the binding of T3 to the TR, which prevents the activation of genes that are regulated by T3. This results in a decrease in cellular metabolism and energy production, which can be used to study the effects of T3 deficiency on various physiological processes.
Biochemical and Physiological Effects
Piperidin-1-yl-(2,3,5-triiodophenyl)methanone has been shown to have a wide range of biochemical and physiological effects, including changes in gene expression, metabolism, and energy production. It has been used to study the effects of T3 deficiency on skeletal muscle, adipose tissue, and the liver, and has also been shown to affect the immune system and cardiovascular system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Piperidin-1-yl-(2,3,5-triiodophenyl)methanone in lab experiments is its specificity for the TR, which allows researchers to selectively block the effects of T3 without affecting other signaling pathways. However, one limitation of using Piperidin-1-yl-(2,3,5-triiodophenyl)methanone is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on Piperidin-1-yl-(2,3,5-triiodophenyl)methanone, including the development of new derivatives with improved specificity and potency, the investigation of its effects on other physiological processes, and the use of Piperidin-1-yl-(2,3,5-triiodophenyl)methanone in animal models of disease. Additionally, the use of Piperidin-1-yl-(2,3,5-triiodophenyl)methanone in combination with other compounds could provide new insights into the complex interactions between different signaling pathways in the body.
Conclusion
In conclusion, Piperidin-1-yl-(2,3,5-triiodophenyl)methanone is a promising tool for investigating the role of T3 in cellular metabolism and energy production. Its specificity for the TR and its ability to selectively block the effects of T3 make it a valuable tool for researchers in a wide range of fields. However, further research is needed to fully understand its biochemical and physiological effects, and to explore its potential applications in disease models and drug development.

Synthesis Methods

The synthesis of Piperidin-1-yl-(2,3,5-triiodophenyl)methanone involves the reaction of 2,3,5-triiodobenzoyl chloride with piperidine in the presence of a base such as triethylamine. The resulting product is a white crystalline powder that is soluble in organic solvents such as chloroform and methanol.

Scientific Research Applications

Piperidin-1-yl-(2,3,5-triiodophenyl)methanone has been used extensively in scientific research as a tool for investigating the role of T3 in cellular metabolism and energy production. It has been shown to selectively inhibit the binding of T3 to the thyroid hormone receptor (TR), which allows researchers to study the effects of T3 deficiency in cells and tissues.